methyl 2-({[1-(4-methylphenyl)-1H-1,2,4-triazol-3-yl]carbonyl}amino)benzoate

• Molecular Formula: C18H16N4O3
• Molecular Weight: 336.3 g/mol
• IUPAC Name: methyl 2-[[1-(4-methylphenyl)-1,2,4-triazole-3-carbonyl]amino]benzoate
• InChI: InChI=1S/C18H16N4O3/c1-12-7-9-13(10-8-12)22-11-19-16(21-22)17(23)20-15-6-4-3-5-14(15)18(24)25-2/h3-11H,1-2H3,(H,20,23)
• InChI Key: IYJHGZWYWZIADF-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)N2C=NC(=N2)C(=O)NC3=CC=CC=C3C(=O)OC

Description

Methyl 2-({[1-(4-methylphenyl)-1H-1,2,4-triazol-3-yl]carbonyl}amino)benzoate, also known as MTB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields such as medicine, agriculture, and material science.

Mechanism of Action

The mechanism of action of methyl 2-({[1-(4-methylphenyl)-1H-1,2,4-triazol-3-yl]carbonyl}amino)benzoate is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. In medicine, methyl 2-({[1-(4-methylphenyl)-1H-1,2,4-triazol-3-yl]carbonyl}amino)benzoate has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation, and to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is involved in antioxidant defense. In agriculture, methyl 2-({[1-(4-methylphenyl)-1H-1,2,4-triazol-3-yl]carbonyl}amino)benzoate has been shown to inhibit the growth of fungi and insects by disrupting their cell membranes.
Biochemical and Physiological Effects:
methyl 2-({[1-(4-methylphenyl)-1H-1,2,4-triazol-3-yl]carbonyl}amino)benzoate has been shown to have various biochemical and physiological effects, depending on the application and dosage. In medicine, methyl 2-({[1-(4-methylphenyl)-1H-1,2,4-triazol-3-yl]carbonyl}amino)benzoate has been shown to reduce inflammation, oxidative stress, and cancer cell proliferation in vitro and in animal models. In agriculture, methyl 2-({[1-(4-methylphenyl)-1H-1,2,4-triazol-3-yl]carbonyl}amino)benzoate has been shown to inhibit the growth of fungi and insects in vitro and in field trials. However, the effects of methyl 2-({[1-(4-methylphenyl)-1H-1,2,4-triazol-3-yl]carbonyl}amino)benzoate on non-target organisms and the environment are not fully understood.

Advantages and Limitations for Lab Experiments

Methyl 2-({[1-(4-methylphenyl)-1H-1,2,4-triazol-3-yl]carbonyl}amino)benzoate has several advantages for use in lab experiments, including its low cost, high purity, and ease of synthesis. However, methyl 2-({[1-(4-methylphenyl)-1H-1,2,4-triazol-3-yl]carbonyl}amino)benzoate also has some limitations, such as its low solubility in water and its potential toxicity to non-target organisms. Therefore, caution should be taken when handling and disposing of methyl 2-({[1-(4-methylphenyl)-1H-1,2,4-triazol-3-yl]carbonyl}amino)benzoate in lab experiments.

Future Directions

There are several future directions for research on methyl 2-({[1-(4-methylphenyl)-1H-1,2,4-triazol-3-yl]carbonyl}amino)benzoate, including the development of novel drug delivery systems, the optimization of its antifungal and insecticidal properties for use in agriculture, and the synthesis of novel materials with unique properties. Further research is also needed to fully understand the mechanism of action of methyl 2-({[1-(4-methylphenyl)-1H-1,2,4-triazol-3-yl]carbonyl}amino)benzoate and its potential effects on non-target organisms and the environment.
In conclusion, methyl 2-({[1-(4-methylphenyl)-1H-1,2,4-triazol-3-yl]carbonyl}amino)benzoate is a promising compound with potential applications in various fields of scientific research. Its synthesis method is simple and efficient, and it has been extensively studied for its potential use in medicine, agriculture, and material science. Further research is needed to fully understand its mechanism of action and its potential effects on non-target organisms and the environment.

Synthesis Methods

Methyl 2-({[1-(4-methylphenyl)-1H-1,2,4-triazol-3-yl]carbonyl}amino)benzoate can be synthesized using a simple and efficient method that involves the reaction of 4-methylbenzoyl chloride with 1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain pure methyl 2-({[1-(4-methylphenyl)-1H-1,2,4-triazol-3-yl]carbonyl}amino)benzoate. This synthesis method has been optimized to produce high yields of methyl 2-({[1-(4-methylphenyl)-1H-1,2,4-triazol-3-yl]carbonyl}amino)benzoate with excellent purity.

Scientific Research Applications

Methyl 2-({[1-(4-methylphenyl)-1H-1,2,4-triazol-3-yl]carbonyl}amino)benzoate has been extensively studied for its potential applications in various fields of scientific research. In medicine, methyl 2-({[1-(4-methylphenyl)-1H-1,2,4-triazol-3-yl]carbonyl}amino)benzoate has been shown to have anti-inflammatory, antioxidant, and anticancer properties. It has also been studied for its potential use as a drug delivery system due to its ability to cross the blood-brain barrier. In agriculture, methyl 2-({[1-(4-methylphenyl)-1H-1,2,4-triazol-3-yl]carbonyl}amino)benzoate has been shown to have antifungal and insecticidal properties, making it a potential candidate for use as a pesticide. In material science, methyl 2-({[1-(4-methylphenyl)-1H-1,2,4-triazol-3-yl]carbonyl}amino)benzoate has been studied for its potential use in the synthesis of novel materials with unique properties.